Cas no 1256360-06-1 (1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester)

• Product Name: 1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester
• CAS No: 1256360-06-1
• MF: C₁₃H₂₀BNO₄
• MW: 265.11320400238
• MDL: MFCD16036144
• CID: 2193909
• PubChem ID: 53217226
• Update Time: 2025-04-21

1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• 1-(Ethoxycarbonyl)pyrrole-3-boronic acid pinacol ester
• ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrrole-1-carboxylate
• DB-362992
• AT17112
• SB63970
• 1256360-06-1
• 1H-Pyrrole-1-carboxylic acid, 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, ethyl ester
• DTXSID20682327
• Ethyl3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
• CS-0176726
• Ethyl 3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrrole-1-carboxylate
• MFCD16036144
• 1-(ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester
• BS-19928
• 1-(Ethoxycarbonyl)pyrrole-3-boronic acid, pinacol ester

• MDL： MFCD16036144
• Inchi： 1S/C13H20BNO4/c1-6-17-11(16)15-8-7-10(9-15)14-18-12(2,3)13(4,5)19-14/h7-9H,6H2,1-5H3
• InChI Key： DYCDAHNPZKXBBH-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN(C(=O)OCC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 265.14900
• Monoisotopic Mass: 265.1485383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 1.79190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives